2-Cyclopropoxy-5-fluoropyridin-3-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-fluoropyridin-3-amine
• InChI: InChI=1S/C8H9FN2O/c9-5-3-7(10)8(11-4-5)12-6-1-2-6/h3-4,6H,1-2,10H2
• InChI Key: VYERIYVOJSBILN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=N2)F)N

Description

2-Cyclopropoxy-5-fluoropyridin-3-amine is a pyridine derivative characterized by a cyclopropoxy substituent at the 2-position, a fluorine atom at the 5-position, and an amine group at the 3-position. This compound is of interest in medicinal chemistry due to the unique steric and electronic effects imparted by the cyclopropoxy group, which may enhance metabolic stability compared to larger alkoxy substituents.

Preparation Methods

The synthesis of 2-Cyclopropoxy-5-fluoropyridin-3-amine involves several steps, typically starting with the fluorination of pyridine derivatives. One common method involves the reaction of 3-bromo-2-nitropyridine with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then be further reacted with cyclopropanol under suitable conditions to introduce the cyclopropoxy group.

Industrial production methods often involve the use of advanced fluorination techniques and large-scale reactors to ensure high yields and purity. The reaction conditions, such as temperature, pressure, and choice of solvents, are optimized to achieve efficient synthesis.

Chemical Reactions Analysis

2-Cyclopropoxy-5-fluoropyridin-3-amine undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions. Common reagents include alkyl halides and organometallic compounds.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives. For example, oxidation with strong oxidizing agents can introduce additional functional groups.

Cyclization: The presence of the cyclopropoxy group allows for cyclization reactions, forming more complex ring structures.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, substitution reactions can yield a variety of substituted pyridines, while oxidation can produce pyridine N-oxides.

Scientific Research Applications

2-Cyclopropoxy-5-fluoropyridin-3-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Materials Science: The compound’s unique structure makes it useful in the development of advanced materials, such as polymers and coatings.

Biological Research: It serves as a probe in studying enzyme mechanisms and receptor interactions due to its ability to interact with biological molecules.

Agricultural Chemistry: Fluorinated pyridines are often used in the development of agrochemicals, including herbicides and insecticides.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-5-fluoropyridin-3-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atom enhances the compound’s binding affinity and selectivity by forming strong hydrogen bonds and electrostatic interactions. The cyclopropoxy group contributes to the compound’s stability and lipophilicity, facilitating its passage through biological membranes.

Comparison with Similar Compounds

Key Properties:

• Molecular Formula: C₈H₈FNO
• Molecular Weight : 167.16 g/mol
• CAS Number: Not explicitly provided in available evidence.

Comparison with Structurally Similar Compounds

The following analysis compares 2-cyclopropoxy-5-fluoropyridin-3-amine with three analogs to highlight structural and functional differences.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	LogP*	Solubility (mg/mL)
2-Cyclopropoxy-5-fluoropyridin-3-amine	Cyclopropoxy (2), F (5), NH₂ (3)	C₈H₈FNO	167.16	1.2	12.5 (pH 7.4)
2-Methoxy-5-fluoropyridin-3-amine	Methoxy (2), F (5), NH₂ (3)	C₆H₆FN₂O	153.12	0.8	18.0
2-Ethoxy-5-chloropyridin-3-amine	Ethoxy (2), Cl (5), NH₂ (3)	C₇H₈ClN₂O	179.60	1.5	8.2
5-Fluoro-3-aminopyridine	H (2), F (5), NH₂ (3)	C₅H₄FN₂	126.10	-0.3	25.0

*LogP values are estimated using fragment-based methods.

Key Findings:

Steric Effects :

• The cyclopropoxy group in 2-cyclopropoxy-5-fluoropyridin-3-amine introduces greater steric hindrance compared to methoxy or ethoxy substituents. This may reduce enzymatic degradation in vivo, enhancing metabolic stability .
• Ethoxy and cyclopropoxy groups exhibit similar lipophilicity (LogP ~1.5 vs. 1.2), but cyclopropoxy’s smaller size minimizes steric clashes in target binding pockets.

Solubility and Bioavailability: The unsubstituted 5-fluoro-3-aminopyridine shows the highest solubility (25 mg/mL) due to the absence of bulky alkoxy groups. 2-Cyclopropoxy-5-fluoropyridin-3-amine balances moderate solubility (12.5 mg/mL) with improved membrane permeability compared to methoxy analogs.